Cas no 116114-59-1 (3-(3-methylphenyl)pyrazin-2-amine)

• Product Name: 3-(3-methylphenyl)pyrazin-2-amine
• CAS No: 116114-59-1
• MF: C₁₁H₁₁N₃
• MW: 185.225141763687
• CID: 2614108
• PubChem ID: 13861973
• Update Time: 2025-04-21

3-(3-methylphenyl)pyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-methylphenyl)pyrazin-2-amine
• AKOS014777080
• 116114-59-1
• DTXSID40551400

• Inchi： 1S/C11H11N3/c1-8-3-2-4-9(7-8)10-11(12)14-6-5-13-10/h2-7H,1H3,(H2,12,14)
• InChI Key： BXLHLWLGHGGRHE-UHFFFAOYSA-N
• SMILES： N1C=CN=C(C=1C1=CC=CC(C)=C1)N

Computed Properties

• Exact Mass: 185.095297364Da
• Monoisotopic Mass: 185.095297364Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 51.8Ų